5-(Methoxy-methylamino)-3-methyl-5-oxopentanoic acid

• Molecular Formula: C8H15NO4
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 5-[methoxy(methyl)amino]-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C8H15NO4/c1-6(5-8(11)12)4-7(10)9(2)13-3/h6H,4-5H2,1-3H3,(H,11,12)
• InChI Key: YUABSXOYUXYGTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N(C)OC)CC(=O)O

Description

5-(Methoxy-methylamino)-3-methyl-5-oxopentanoic acid is a useful research compound. Its molecular formula is C8H15NO4 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-methylglutaric anhydride (5.0 g) and N,O-dimethylhydroxylamine hydrochloride (4.19 g) in dichloromethane (100 mL) was stirred at 0° C. and treated dropwise with pyridine (6.9 mL). The resulting solution was warmed to rt over 45 min and then stirred overnight. After this time, the mixture was concentrated under vacuum, and the resulting residue was taken up in saturated aqueous sodium chloride and 1:1 ether/dichloromethane. The aqueous and organic layers were separated and the aqueous layer was extracted three times with dichloromethane. The combined organic layers were dried over magnesium sulfate and concentrated under vacuum to provide 5-(methoxy(methyl)amino)-3-methyl-5-oxopentanoic acid as a yellow oil (7.27 g). Mass spectrum m/z 188.10 (M−H−).